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Compound of Interest

Compound Name:
6-Bromo-3-methylquinazolin-

4(3H)-one

CAS No.: 57573-59-8

Cat. No.: B1276755

Get Quote

The quinazolinone core is a nitrogen-containing heterocyclic system composed of a benzene

ring fused to a pyrimidine ring. This scaffold is recognized as a "privileged structure" in

medicinal chemistry due to its remarkable stability, synthetic accessibility, and its ability to

interact with a wide range of biological targets.[1][2][3] Derivatives of quinazolinone exhibit a

vast spectrum of pharmacological activities, including anticancer, anti-inflammatory,

antibacterial, analgesic, and anticonvulsant properties.[1][3][4][5]

Within this important class of compounds, 6-Bromo-3-methylquinazolin-4(3H)-one stands out

as a key synthetic intermediate. The strategic placement of a bromine atom at the 6-position

provides a reactive handle for extensive chemical modification, particularly through modern

cross-coupling reactions.[2][6] This allows for the systematic exploration of the chemical space

around the quinazolinone core, facilitating the development of novel therapeutic agents with

enhanced potency and selectivity. This guide provides a detailed overview of the chemical

properties, synthesis, reactivity, and research applications of this versatile building block.

Physicochemical and Structural Properties
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The fundamental properties of 6-Bromo-3-methylquinazolin-4(3H)-one are summarized

below. This data provides the foundational information required for its use in a laboratory

setting, including reaction planning, purification, and analytical characterization.

Property Value Source(s)

CAS Number 57573-59-8 [7][8][9]

Molecular Formula C₉H₇BrN₂O [7]

Molecular Weight 239.07 g/mol [7][9]

Appearance Off-white to light brown solid [8]

Purity
Typically ≥98% for commercial

grades
[7]

Predicted Boiling Point 364.2 ± 44.0 °C [8]

Predicted Density 1.65 ± 0.1 g/cm³ [8]

Predicted pKa 0.90 ± 0.70 [8]

SMILES
CN1C=NC2=C(C1=O)C=C(C=

C2)Br
[10]

InChI

InChI=1S/C9H7BrN2O/c1-12-

5-11-8-3-2-6(10)4-

7(8)9(12)13/h2-5H,1H3

[7][8]

InChI Key
MCSVSXROESVYLR-

UHFFFAOYSA-N
[7][8][10]

Synthesis Methodology
The synthesis of 4(3H)-quinazolinones typically originates from readily available anthranilic acid

derivatives. For 6-Bromo-3-methylquinazolin-4(3H)-one, a robust and logical synthetic

pathway involves a two-step process starting from 5-bromoanthranilic acid.

Conceptual Synthetic Workflow
The causality behind this experimental design is straightforward:
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Formation of the Benzoxazinone Intermediate: The initial step involves the cyclization of 5-

bromoanthranilic acid. Acetic anhydride serves a dual purpose: it acts as the source for the

C2-methyl group and as a dehydrating agent to facilitate the ring closure, forming the more

reactive 6-bromo-2-methyl-3,1-benzoxazin-4-one. This intermediate is primed for

nucleophilic attack.[11]

Aminolysis and Ring Transformation: The benzoxazinone ring is readily opened by primary

amines. Introducing methylamine attacks the carbonyl carbon, leading to the opening of the

oxazinone ring, followed by intramolecular cyclization and dehydration to yield the

thermodynamically stable N3-methylated quinazolinone ring.[12] This method ensures

regioselective methylation at the N3 position.

Step 1: Benzoxazinone Formation

Step 2: Aminolysis & Cyclization

5-Bromoanthranilic Acid

6-Bromo-2-methyl-3,1-benzoxazin-4-one
(Intermediate)

Reflux

Acetic Anhydride

6-Bromo-3-methylquinazolin-4(3H)-one
(Final Product)

Nucleophilic Attack
& Ring Transformation

Methylamine (CH3NH2)

Click to download full resolution via product page

Caption: Synthetic workflow for 6-Bromo-3-methylquinazolin-4(3H)-one.

Detailed Experimental Protocol
Step 1: Synthesis of 6-bromo-2-methyl-3,1-benzoxazin-4-one
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To a round-bottom flask, add 5-bromoanthranilic acid (1 equivalent).

Add an excess of acetic anhydride (e.g., 5-10 equivalents).

Heat the mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by

Thin Layer Chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Pour the cooled mixture into ice-cold water with stirring to precipitate the product and

hydrolyze the excess acetic anhydride.

Filter the resulting solid, wash thoroughly with cold water, and dry under vacuum to yield the

crude 6-bromo-2-methyl-3,1-benzoxazin-4-one intermediate. Recrystallization from a

suitable solvent like ethanol can be performed if higher purity is needed.

Step 2: Synthesis of 6-Bromo-3-methylquinazolin-4(3H)-one

Dissolve the 6-bromo-2-methyl-3,1-benzoxazin-4-one intermediate (1 equivalent) in a

suitable solvent such as ethanol or glacial acetic acid.[13]

Add an aqueous solution of methylamine (e.g., 40% in H₂O, 1.5-2.0 equivalents) dropwise to

the solution at room temperature.

Heat the reaction mixture to reflux for 4-8 hours, monitoring the reaction by TLC.

Upon completion, cool the reaction mixture and pour it into crushed ice.

The precipitated solid is collected by filtration, washed with water, and dried.

The crude product can be purified by recrystallization from ethanol to afford pure 6-Bromo-3-
methylquinazolin-4(3H)-one.

Chemical Reactivity and Derivatization Potential
The true value of 6-Bromo-3-methylquinazolin-4(3H)-one in drug discovery lies in its

potential for derivatization. The C6-bromo substituent is the primary site for introducing

molecular diversity.
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Primary Reaction Site: The C6-Bromine

The bromine atom on the aromatic ring is an excellent leaving group for transition-metal-

catalyzed cross-coupling reactions. This allows for the creation of new carbon-carbon or

carbon-heteroatom bonds, enabling the synthesis of large libraries of analogues for structure-

activity relationship (SAR) studies.

Key Derivatization Reactions:

Suzuki-Miyaura Coupling: Reaction with various aryl or heteroaryl boronic acids in the

presence of a palladium catalyst (e.g., Pd(PPh₃)₄) and a base (e.g., K₂CO₃ or Na₂CO₃) to

introduce new aromatic systems at the 6-position.[14]

Heck Coupling: Reaction with alkenes to introduce vinyl groups.

Sonogashira Coupling: Reaction with terminal alkynes to install alkynyl moieties.

Buchwald-Hartwig Amination: Reaction with amines to form 6-amino-substituted

quinazolinones.

Cross-Coupling Reactions at C6-Br Position

6-Bromo-3-methylquinazolin-4(3H)-one

Suzuki Coupling
(+ R-B(OH)2)

Sonogashira Coupling
(+ R-C≡CH)

Buchwald-Hartwig
(+ R2-NH)

6-Aryl Derivatives

Pd Catalyst

6-Alkynyl Derivatives

Pd/Cu Catalyst

6-Amino Derivatives

Pd Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1276755?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/367186226_BIOLOGICAL_ACTIVITY_OF_QUINAZOLINONE_DERIVATIVES_A_REVIEW/fulltext/63c5edecd9fb5967c2e042fd/BIOLOGICAL-ACTIVITY-OF-QUINAZOLINONE-DERIVATIVES-A-REVIEW.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4794932/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4794932/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9919317/
https://www.researchgate.net/publication/367186226_BIOLOGICAL_ACTIVITY_OF_QUINAZOLINONE_DERIVATIVES_A_REVIEW
https://www.mediresonline.org/synthesis-and-antibacterial-activity-of-6-bromo-2-o-aminophenyl-3-amino-quinazolin-43h-one-from-6-bromo2-o-aminophenyl-31-benzoxazin-43h-one.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11225515/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11225515/
https://cymitquimica.com/products/IN-DA00EIEC/57573-59-8/6-bromo-3-methylquinazolin-43h-one/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB42459471.htm?N=United%20States
https://www.scbt.com/p/6-bromo-3-methylquinazolin-4-3h-one-57573-59-8
https://www.jk-sci.com/products/ts246cs-0007681
https://pdf.benchchem.com/1226/The_Foundational_Chemistry_and_Therapeutic_Applications_of_6_Bromo_4_Quinazolinone_A_Technical_Guide.pdf
https://www.ptfarm.pl/pub/File/Acta_Poloniae/2009/5/487.pdf
https://scispace.com/pdf/synthesis-of-6-bromo-oxo-quinazoline-derivatives-and-their-3ku4yeky3v.pdf
https://iris.cnr.it/retrieve/81d1188c-f908-47ad-aec3-a5358de18a70/Eur%20J%20Org%20Chem%20-%202022.pdf
https://www.benchchem.com/product/b1276755/docs#introduction-the-quinazolinone-scaffold-in-medicinal-chemistry
https://www.benchchem.com/product/b1276755/docs#introduction-the-quinazolinone-scaffold-in-medicinal-chemistry
https://www.benchchem.com/product/b1276755/docs#introduction-the-quinazolinone-scaffold-in-medicinal-chemistry
https://www.benchchem.com/product/b1276755/docs#introduction-the-quinazolinone-scaffold-in-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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